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For Researchers, Scientists, and Drug Development Professionals

Abstract
Flucofuron, a synthetic diaryl urea derivative, has garnered attention for its potent pesticidal

activities. This technical guide provides a comprehensive overview of the chemical structure

and physicochemical properties of Flucofuron. Detailed experimental protocols, based on

internationally recognized OECD guidelines, for the determination of its key properties are

presented. Furthermore, this document elucidates a plausible mechanism of action, focusing

on the induction of apoptosis, and outlines a representative synthetic pathway. The information

is structured to serve as a valuable resource for researchers and professionals engaged in the

fields of agrochemistry, pharmacology, and drug development.

Chemical Structure and Identification
Flucofuron is chemically known as 1,3-bis[4-chloro-3-(trifluoromethyl)phenyl]urea.[1] Its

structure features a central urea moiety substituted with two identical 4-chloro-3-

(trifluoromethyl)phenyl groups.

IUPAC Name: 1,3-bis[4-chloro-3-(trifluoromethyl)phenyl]urea[1]

CAS Number: 370-50-3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1212157?utm_src=pdf-interest
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Flucofuron
https://pubchem.ncbi.nlm.nih.gov/compound/Flucofuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molecular Formula: C₁₅H₈Cl₂F₆N₂O[1]

Molecular Weight: 417.13 g/mol

SMILES: C1=CC(=C(C=C1NC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F)C(F)(F)F)Cl[1]

Physicochemical Properties
The physicochemical properties of a compound are critical in determining its environmental

fate, bioavailability, and potential applications. The key properties of Flucofuron are

summarized in the table below.

Property Value Units

Melting Point 231-232 °C

Boiling Point 339.9 °C (at 760 mmHg)

Vapor Pressure 8.9 x 10⁻⁵ mmHg (at 25°C)

Water Solubility
DMSO (Slightly), Methanol

(Slightly)

Experimental Protocols for Physicochemical
Properties
The following sections detail the standardized methodologies for determining the key

physicochemical properties of Flucofuron, based on the OECD Guidelines for the Testing of

Chemicals.[2]

Melting Point Determination (OECD Guideline 102)
The melting point is determined to assess the purity and identity of Flucofuron. Several

methods are applicable, including the capillary method, hot-stage microscopy, and differential

scanning calorimetry (DSC).[3][4][5][6]

Method: Capillary Method
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A small amount of finely powdered Flucofuron is packed into a capillary tube.

The capillary tube is placed in a heated bath or a metal block apparatus.[3]

The temperature is raised at a slow, controlled rate.

The temperature at which the substance is observed to melt is recorded as the melting point.

[3]

Boiling Point Determination (OECD Guideline 103)
The boiling point provides information on the volatility of Flucofuron. Methods such as

ebulliometry, the dynamic method, and distillation methods can be employed.[7][8][9][10]

Method: Dynamic Method (Cottrell's Method)

A sample of Flucofuron is placed in a suitable apparatus equipped with a thermometer and

a pressure gauge.

The pressure in the apparatus is gradually reduced while the sample is heated.

The temperature and pressure at which the substance begins to boil are recorded.

The boiling point at standard pressure is determined by extrapolation.

Vapor Pressure Determination (OECD Guideline 104)
Vapor pressure is a key parameter for assessing the potential for volatilization of Flucofuron.

The gas saturation method is a common technique for substances with low vapor pressures.

[11][12][13][14][15]

Method: Gas Saturation Method

A stream of inert gas (e.g., nitrogen) is passed through or over a sample of Flucofuron at a

constant temperature.

The gas becomes saturated with the vapor of the substance.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://lcslaboratory.com/boiling-point-laboratory-test-for-msds-development/
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.oecd.org/en/publications/2006/07/test-no-104-vapour-pressure_g1gh28cd.html
https://books.google.co.kr/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
https://consilab.de/wp-content/uploads/2020/05/consiLetter_18-Statischer_Dampfdruck_en.pdf
https://www.benchchem.com/product/b1212157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The amount of substance transported by the gas is determined by trapping and subsequent

analysis (e.g., chromatography).

The vapor pressure is calculated from the amount of substance transported and the volume

of gas passed through.

Water Solubility Determination (OECD Guideline 105)
Water solubility is crucial for understanding the environmental transport and bioavailability of

Flucofuron. The column elution method is suitable for substances with low solubility.[16][17]

[18][19][20]

Method: Column Elution Method

A column is packed with an inert support material coated with an excess of Flucofuron.

Water is passed through the column at a slow, constant rate.

The concentration of Flucofuron in the eluate is determined at regular intervals using a

suitable analytical method (e.g., HPLC-UV).

The plateau of the concentration curve represents the water solubility of the substance.

Synthesis of Flucofuron: An Experimental Workflow
Flucofuron, as a diaryl urea, can be synthesized through the reaction of an appropriate aniline

with an isocyanate. The following diagram illustrates a representative workflow for its synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212157#flucofuron-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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